Cas no 654057-18-8 (2-Cyclohepten-1-one, 3-bromo-)
2-Cyclohepten-1-one, 3-bromo- structure
Product Name:2-Cyclohepten-1-one, 3-bromo-
CAS No:654057-18-8
MF:C7H9BrO
MW:189.049761533737
CID:1686176
PubChem ID:71375979
Update Time:2025-04-21
2-Cyclohepten-1-one, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohepten-1-one, 3-bromo-
- 3-bromocyclohept-2-en-1-one
- DTXSID50798703
- 654057-18-8
-
- Inchi: 1S/C7H9BrO/c8-6-3-1-2-4-7(9)5-6/h5H,1-4H2
- InChI Key: HANVNAAPRPEMOH-UHFFFAOYSA-N
- SMILES: BrC1=CC(CCCC1)=O
Computed Properties
- Exact Mass: 187.98367
- Monoisotopic Mass: 187.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cyclohepten-1-one, 3-bromo- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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